Neutral red iodide
Overview
Description
Mechanism of Action
Neutral Red acts as a pH indicator, changing from red to yellow between pH 6.8 and 8.0 . It is used in cytotoxicity assays where it is taken up by viable cells depending on their capacity to maintain pH gradients through the production of ATP . The uptake of the dye as well as lysosomal integrity are highly sensitive indicators of cell viability .
Safety and Hazards
Neutral Red Iodide may be harmful if inhaled and may cause irritation to the respiratory tract. Symptoms include coughing, sore throat, and shortness of breath. Contact may cause skin irritation and may be harmful if absorbed through the skin. Contact may be irritating to the eyes. It may be harmful if swallowed .
properties
IUPAC Name |
8-N,8-N,3-trimethylphenazine-2,8-diamine;hydroiodide |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4.HI/c1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13;/h4-8H,16H2,1-3H3;1H |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUUBVQCTWMYSNF-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC3=C(C=C(C=C3)N(C)C)N=C2C=C1N.I |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17IN4 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90648753 |
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| Record name | Neutral red iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90648753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.23 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34038-87-4 |
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| Record name | Neutral red iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90648753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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